Cas no 3303-45-5 (H-Ala-val-oh)

• Product Name: H-Ala-val-oh
• CAS No: 3303-45-5
• MF: C₈H₁₆N₂O₃
• MW: 188.224242210388
• MDL: MFCD00066027
• CID: 314156
• PubChem ID: 96799
• Update Time: 2025-05-22

H-Ala-val-oh Chemical and Physical Properties

Names and Identifiers

• L-Valine, L-alanyl-
• ALA-VAL
• Ala-Val-OH
• H-ala-val-oh
• L-Ala-L-Val-OH
• L-ALANYL-L-VALINE
• L-ALA-VAL
• L-Valine,N-L-alanyl
• N-Alanylvaline
• N-L-alanyl-L-valine
• (2S)-2-[[(2S)-2-aminopropanoyl]amino]-3-methylbutanoic acid
• Av
• DL-ALA-DL-VAL-OH
• SCHEMBL595439
• CS-0372483
• (S)-2-((S)-2-Aminopropanamido)-3-methylbutanoic acid
• AS-56657
• Q27144125
• CS-0675197
• Alanine-Valine dipeptide
• AKOS010421468
• EINECS 221-978-7
• DTXSID501316215
• HY-P4955
• A821577
• F75808
• alanyl-valine
• Alanine Valine dipeptide
• BDBM50348854
• L-Ala-L-Val
• AV dipeptide
• CHEBI:73809
• NSC 89603
• alanylvaline
• 3303-45-5
• CHEMBL301674
• (2S)-2-[(2S)-2-aminopropanamido]-3-methylbutanoic acid
• LIWMQSWFLXEGMA-WDSKDSINSA-N
• MFCD00066027
• A-V Dipeptide
• NS00049631
• (2S)-2-[[(2S)-2-azaniumylpropanoyl]amino]-3-methylbutanoate
• N-L-Alanyl-L-valine; L-Alanyl-L-valine; 36: PN: WO2014102101 SEQID: 336 claimed Protein; 36: PN: WO2014102104 SEQID: 135 Claimed Protein
• Valine, alanyl-
• (2S)-2-(((2S)-2-aminopropanoyl)amino)-3-methylbutanoic acid
• (2S)-2-(((2S)-2-azaniumylpropanoyl)amino)-3-methylbutanoate
• H-Ala-val-oh

• MDL： MFCD00066027
• Inchi： 1S/C8H16N2O3/c1-4(2)6(8(12)13)10-7(11)5(3)9/h4-6H,9H2,1-3H3,(H,10,11)(H,12,13)/t5-,6-/m0/s1
• InChI Key： LIWMQSWFLXEGMA-WDSKDSINSA-N
• SMILES： OC([C@H](C(C)C)NC([C@H](C)N)=O)=O

Computed Properties

• Exact Mass: 188.11600
• Monoisotopic Mass: 188.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3
• Topological Polar Surface Area: 92.4Ų

Experimental Properties

• PSA: 92.42000
• LogP: 0.65020

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on H-Ala-val-oh

Comprehensive Analysis of H-Ala-Val-OH (CAS No. 3303-45-5): Properties, Applications, and Industry Trends

The dipeptide H-Ala-Val-OH (CAS No. 3303-45-5), also known as Alanyl-Valine, is a biologically active compound widely utilized in pharmaceutical research, nutraceuticals, and cosmetic formulations. Composed of L-alanine and L-valine, this peptide derivative has garnered significant attention due to its role in protein synthesis, skin barrier enhancement, and potential metabolic benefits. With the growing demand for peptide-based therapeutics and anti-aging solutions, H-Ala-Val-OH exemplifies the intersection of cutting-edge science and consumer-driven applications.

Structurally, H-Ala-Val-OH belongs to the class of short-chain peptides, featuring a molecular weight of 202.23 g/mol. Its stability under physiological conditions and high bioavailability make it a preferred choice for drug delivery systems and cosmeceutical formulations. Recent studies highlight its efficacy in promoting collagen production, aligning with the global trend toward sustainable skincare and non-invasive dermatology. As consumers increasingly seek "clean label" ingredients, this peptide’s natural origin and biocompatibility position it favorably in competitive markets.

In pharmaceutical contexts, CAS No. 3303-45-5 is investigated for its potential to modulate enzymatic activity and support muscle recovery. Athletes and fitness enthusiasts exploring performance-enhancing supplements often encounter H-Ala-Val-OH in preclinical studies targeting endurance and protein metabolism. Meanwhile, the nutraceutical industry leverages its hypotensive and antioxidant properties, responding to the surge in demand for functional foods and personalized nutrition.

The synthesis of H-Ala-Val-OH typically involves solid-phase peptide synthesis (SPPS) or enzymatic coupling, methods refined to meet stringent GMP standards. Analytical techniques like HPLC and mass spectrometry ensure purity, addressing regulatory requirements for peptide therapeutics. Researchers emphasize the importance of chiral purity, as optical isomers can significantly alter bioactivity—a critical consideration for developers of precision medicine.

From an industrial perspective, scalability remains a focal point. Innovations in continuous flow chemistry and green synthesis aim to reduce production costs while minimizing environmental impact. This aligns with the broader shift toward ESG-compliant manufacturing, a priority for investors and stakeholders in the life sciences sector.

Market projections indicate robust growth for peptide-based compounds, driven by aging populations and rising chronic diseases. H-Ala-Val-OH exemplifies this trajectory, with applications expanding into wound healing and immune modulation. Its compatibility with lipid nanoparticle carriers further enhances its relevance in next-generation drug formulations.

For researchers and manufacturers, challenges include optimizing lyophilization protocols to improve shelf stability and exploring novel delivery mechanisms such as transdermal patches. Collaborative efforts between academia and industry continue to unlock the full potential of this versatile peptide, cementing its role in the future of biomedical innovation.